Cas no 206986-79-0 (Chlorhexidine Diacetate)

• Product Name: Chlorhexidine Diacetate
• CAS No: 206986-79-0
• Molecular Formula: C₂₂H₃₀N₁₀CL₂^.₂[C₂H₄O₂]
• Molecular Weight: 625.55052
• MDL: MFCD00012532
• CID: 66748
• PubChem ID: 24892838

Chlorhexidine Diacetate Properties

Names and Identifiers

• Chlorhexidine diacetate hydrate
• Chlorhexidine di(acetate)
• 1,6-Bis(N5-[p-chlorophenyl]-N1-biguanido)hexane
• Hibitane diacetate
• Chlorhexidine di acetate
• CHLORHEXIDINE ACETATE
• Chlorhexidine diacetate、
• CHLORHEXIDINE DIACETATE HYDRATE,98
• 2-[N'-[6-[[Amino-[[amino-[(4-chlorophenyl)amino]methylidene]amino]methylidene]amino]hexyl]carbamimidoyl]-1-(4-chlorophenyl)guanidine diacetate
• 1,1′-Hexamethylenebis(5-[p-chlorophenyl]biguanide)
• 1,6-Bis(N5-[p-chlorophenyl]-N1-biguanido)hexane; 1,1′-Hexamethylenebis(5-[p-chlorophenyl]biguanide)
• Chlorhexidine diacetate
• Chlorhexidine acetate hydrate
• MFCD00012532
• Q27261630
• SY036251
• Acetate, Chlorhexidine;MK 412A;MK412A;MK-412A;Sebidin A
• 206986-79-0
• WDRFFJWBUDTUCA-UHFFFAOYSA-N
• Chlorhexidine diacetate 100 microg/mL in Acetonitrile:Water
• Bactigras
• 5-PHENYL-2,4-PYRROLIDINEDICARBOXYLICACID
• BCP13778
• NS00078947
• Chlorhexidine acetate
• FT-0686552
• Chlorhexidine Acetate,(S)
• Hibitane diacetate; MK 412A;MK-412A;MK412A;Sebidin A
• 56-95-1
• CHLORHEXIDINE DIACATATE
• BCP18752
• DTXSID7032345
• 1,1'-hexamethylenebis[5-(4-chloro-phenyl)biguanide] diacetate

• MDL： MFCD00012532
• InChIKey： WDRFFJWBUDTUCA-UHFFFAOYSA-N
• Inchi： 1S/C22H30Cl2N10.2C2H4O2/c23-15-5-9-17(10-6-15)31-21(27)33-19(25)29-13-3-1-2-4-14-30-20(26)34-22(28)32-18-11-7-16(24)8-12-18;2*1-2(3)4/h5-12H,1-4,13-14H2,(H5,25,27,29,31,33)(H5,26,28,30,32,34);2*1H3,(H,3,4)
• SMILES： CC(=O)O.CC(=O)O.N/C(/N=C(/NC1C=CC(Cl)=CC=1)\N)=N\CCCCCC/N=C(/N=C(/NC1C=CC(Cl)=CC=1)\N)\N

Computed Properties

• Exact Mass: 624.24500
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 13
• Monoisotopic Mass: 504.203
• Heavy Atom Count: 43
• Complexity: 710
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 4
• XLogP3: nothing
• Tautomer Count: 25
• Surface Charge: 0
• Topological Polar Surface Area: 178A^2

Experimental Properties

• LogP: 6.46560
• PSA: 242.18000
• Boiling Point: 699.3ºC at 760 mmHg
• Melting Point: 153-157 ºC
• Flash Point: 376.7ºC
• Color/Form: Not available
• Solubility: Not available

Chlorhexidine Diacetate Security Information

• Symbol:
• RTECS：DU1930000
• WGK Germany：3
• Safety Instruction： S25-S33-S39
• Risk Phrases：R20/21; R36
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3077 9 / PGIII
• Hazard Statement： H302-H315-H319-H410-Missing Phrase - N15.00930212
• Warning Statement： P260-P264-P273-P280-P308+P311-P391
• Storage Condition：room temp
• Risk Phrases： 50/53
• Signal Word：Warning

Chlorhexidine Diacetate Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2942000000